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This guide provides a comparative study of the herbicides chlorazine and atrazine, with a

focus on their selectivity in various crops. While both are chlorotriazine herbicides sharing a

common mechanism of action, their historical usage and the available scientific data differ

significantly, impacting a direct comparison. Atrazine is one of the most widely used herbicides

in the United States, particularly in corn, sorghum, and sugarcane production.[1][2] In contrast,

chlorazine is an obsolete herbicide, and detailed data on its crop selectivity and performance

are limited.[3]

Executive Summary
Atrazine is a well-documented selective herbicide, effectively controlling a broad spectrum of

broadleaf and some grassy weeds in tolerant crops like corn and sorghum.[4][5] Its selectivity is

primarily attributed to the rapid metabolic detoxification by tolerant plant species. Chlorazine,

also a chlorotriazine, is expected to share a similar mode of action. However, the available

quantitative data on its crop selectivity is sparse. This guide synthesizes the available

information to provide a comparative overview, highlighting the extensive knowledge base for

atrazine against the limited data for the obsolete chlorazine.

Data Presentation: Quantitative Comparison
The following table summarizes the available quantitative data on the herbicidal activity and

crop selectivity of chlorazine and atrazine. It is important to note the differences in units and
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the lack of detailed experimental context for the chlorazine data, which makes direct

comparison challenging.

Parameter Chlorazine Atrazine Source(s)

Weed Control Efficacy

ED50 (Effective Dose

for 50% weed control):

0.31 ppm (specific

weeds not identified)

ED95 (Effective Dose

for 95% control) for

various weeds: 430 to

1,231 g ai ha⁻¹

[3],[6]

Crop Selectivity

(Corn)

Selectivity Index: 0.38

(defined as ED20 for

corn / ED80 for weed)

Corn can tolerate

atrazine applications

that effectively control

many weeds. Specific

ED20 on corn is not

readily available in

comparable units, but

its widespread use

demonstrates high

selectivity. Atrazine

uptake is lower in corn

compared to more

susceptible species

like sorghum and

sudangrass.

[3],[7]

Tolerant Crops
Data limited, but corn

was a target crop.

Corn, Sorghum,

Sugarcane, Wheat,

Macadamia Nuts,

Guava.[1]

[3],[1]

Susceptible Crops Data limited.
Many broadleaf crops

and certain grasses.

Mechanism of Action: Photosystem II Inhibition
Both chlorazine and atrazine belong to the triazine class of herbicides and share a common

mechanism of action: the inhibition of photosynthesis at Photosystem II (PSII).[8] They bind to
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the D1 protein of the PSII complex in the chloroplast thylakoid membranes, blocking electron

transport.[9][10] This disruption leads to a cascade of events, including the cessation of CO2

fixation and the production of reactive oxygen species that cause lipid peroxidation and cell

membrane damage, ultimately leading to plant death.[9][10]

Signaling Pathway of Chlorotriazine Herbicides
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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